N-{[2-(2-methoxyphenoxy)-3-pyridinyl]methyl}-2-(1H-1,2,4-triazol-1-yl)propanamide

• IUPAC Name: N-[[2-(2-methoxyphenoxy)pyridin-3-yl]methyl]-2-(1,2,4-triazol-1-yl)propanamide
• InChI: InChI=1S/C18H19N5O3/c1-13(23-12-19-11-22-23)17(24)21-10-14-6-5-9-20-18(14)26-16-8-4-3-7-15(16)25-2/h3-9,11-13H,10H2,1-2H3,(H,21,24)
• InChI Key: RDSUIEXOOQRBOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=C(N=CC=C1)OC2=CC=CC=C2OC)N3C=NC=N3
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the methoxyphenoxy group, and the formation of the 1,2,4-triazole ring. The exact synthesis route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and 1,2,4-triazole rings suggests that this compound might have aromatic properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the pyridine ring might undergo electrophilic substitution reactions, while the 1,2,4-triazole ring might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. For example, compounds containing a 1,2,4-triazole ring have been found to have various biological activities, including antibacterial, antifungal, and antitumor activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

Future research on this compound could focus on exploring its potential applications, particularly in the field of medicine. Its synthesis could also be optimized to improve yield and reduce costs.